1-(5,8-difluoro-3,4-dihydro-2H-quinolin-1-yl)-3-methoxy-2-methylpropan-1-one
Catalog No.
S7901221
CAS No.
M.F
C14H17F2NO2
M. Wt
269.29 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
1-(5,8-difluoro-3,4-dihydro-2H-quinolin-1-yl)-3-methoxy-2-methylpropan-1-one
IUPAC Name
1-(5,8-difluoro-3,4-dihydro-2H-quinolin-1-yl)-3-methoxy-2-methylpropan-1-one
Molecular Formula
C14H17F2NO2
Molecular Weight
269.29 g/mol
InChI
InChI=1S/C14H17F2NO2/c1-9(8-19-2)14(18)17-7-3-4-10-11(15)5-6-12(16)13(10)17/h5-6,9H,3-4,7-8H2,1-2H3
InChI Key
NRZWRZZZCIESHA-UHFFFAOYSA-N
SMILES
CC(COC)C(=O)N1CCCC2=C(C=CC(=C21)F)F
Canonical SMILES
CC(COC)C(=O)N1CCCC2=C(C=CC(=C21)F)F
XLogP3
2.2
Hydrogen Bond Acceptor Count
4
Exact Mass
269.12273511 g/mol
Monoisotopic Mass
269.12273511 g/mol
Heavy Atom Count
19
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